N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide

• IUPAC Name: N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide
• InChI: InChI=1S/C9H8BrClFNO/c10-8-2-1-7(12)3-6(8)5-13-9(14)4-11/h1-3H,4-5H2,(H,13,14)
• InChI Key: IEGKJIAGUIYRHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CNC(=O)CCl)Br
• Molecular Formula: C9H8BrClFNO
• Molecular Weight: 280.52 g/mol

Description

N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide, also known as BFCA, is a chemical compound that has been widely used in scientific research. It belongs to the class of organic compounds known as amides and is commonly used as a pharmacological tool to investigate the mechanism of action of various biological processes.

Mechanism of Action

N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide inhibits the activity of HDAC6 by binding to its active site and preventing the deacetylation of its substrate proteins. This leads to the accumulation of acetylated proteins, which can affect various cellular processes. This compound has also been shown to induce the accumulation of misfolded proteins and activate the unfolded protein response, which can lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell migration, the induction of apoptosis, and the regulation of autophagy. It has also been shown to affect the expression of various genes involved in the regulation of cellular processes such as inflammation, cell cycle progression, and DNA repair.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide in lab experiments is its specificity for HDAC6, which allows for the selective inhibition of this enzyme without affecting other HDACs. This can help to elucidate the specific role of HDAC6 in various biological processes. However, one of the limitations of using this compound is its relatively low potency compared to other HDAC inhibitors, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide in scientific research. One area of interest is the role of HDAC6 in the regulation of immune cell function and the development of immunotherapy for cancer. This compound has also been shown to have potential therapeutic effects in neurodegenerative disorders such as Alzheimer's disease and Huntington's disease. Further research is needed to elucidate the specific mechanisms of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide involves the reaction of 2-bromo-5-fluorobenzylamine with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N-[(2-bromo-5-fluorophenyl)methyl]-2-chloroacetamide has been widely used as a pharmacological tool to investigate the mechanism of action of various biological processes. It has been shown to inhibit the activity of the enzyme histone deacetylase 6 (HDAC6), which is involved in the regulation of various cellular processes such as cell migration, protein degradation, and autophagy. This compound has also been used to study the role of HDAC6 in the regulation of neuronal function and the pathogenesis of neurodegenerative disorders such as Alzheimer's disease.